(1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane

• Molecular Formula: C8H16N2
• Molecular Weight: 140.23 g/mol
• SMILES: CN1CCC2CCC(C1)N2
• InChI: InChI=1S/C8H16N2/c1-10-5-4-7-2-3-8(6-10)9-7/h7-9H,2-6H2,1H3/t7?,8-/m1/s1
• InChIKey: NLRPLOMLCUJBET-BRFYHDHCSA-N

(1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane — Chiral Bicyclic Diamine for CNS-Focused Medicinal Chemistry & Asymmetric Synthesis

(1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane (CAS 1808706‑82‑2) is a chiral, conformationally constrained bicyclic diamine belonging to the 3,9-diazabicyclo[4.2.1]nonane scaffold class . This scaffold has been validated as a privileged core for potent dual orexin receptor antagonists with demonstrated oral bioavailability and sleep-promoting activity in vivo [1], and has been explored as a conformationally restricted scaffold for delta opioid receptor agonists [2]. The (1R) enantiomer is supplied as a single‑enantiomer research intermediate (typical purity ≥95 %), enabling stereochemically precise elaboration for CNS‑targeted structure–activity relationship studies .

Single-enantiomer building block for stereochemically defined CNS SAR studies

Conformationally constrained [4.2.1] scaffold studied in orexin and opioid receptor programs

Supports asymmetric synthesis with a reported scalable enantioselective route

• [1] Coleman, P.J., et al. Discovery of 3,9-diazabicyclo[4.2.1]nonanes as potent dual orexin receptor antagonists with sleep-promoting activity in the rat. Bioorg. Med. Chem. Lett. 2010, 20, 4201–4205. DOI: 10.1016/j.bmcl.2010.05.047 View Source
• [2] Loriga, G., et al. Novel diazabicycloalkane delta opioid agonists. Bioorg. Med. Chem. 2015, 23, 5527–5538. DOI: 10.1016/j.bmc.2015.07.036 View Source

Why Generic Substitution Fails for (1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane

Generic substitution is not viable because the (1R) enantiomer possesses a unique combination of absolute stereochemistry, regiochemistry (N3‑methyl substitution), and the [4.2.1] ring topology that collectively dictate the three‑dimensional presentation of the two amine nitrogens [1]. The racemic mixture — (1S,6R)/(1R,6S)‑3‑methyl‑3,9‑diazabicyclo[4.2.1]nonane (CAS 1487346‑91‑7) — provides a 1:1 mixture of enantiomers that can yield divergent receptor affinities and pharmacokinetic profiles . Even closely related scaffolds such as 3,9‑diazabicyclo[3.3.1]nonane (one‑carbon bridge homologation) or 3,8‑diazabicyclo[3.2.1]octane (five‑membered ring contraction) produce fundamentally different spatial orientations of the nitrogen lone pairs, leading to distinct receptor selectivity patterns [2]. The N3‑methyl group further modulates basicity (predicted pKa ~ 11.08) and lipophilicity relative to the unsubstituted parent , making the (1R)‑N3‑methyl diastereomer a non‑interchangeable building block.

(1R) vs. Racemate / (1S,6R)

Opposite enantiomers may produce divergent receptor affinities and PK; racemate obscures stereochemical SAR.

[4.2.1] vs. [3.2.1]/[3.3.1]

Alternative diazabicyclo topologies shift receptor selectivity fingerprints (mu/delta/kappa) and may not transfer.

N3‑methyl vs. Unsubstituted

Methylation alters predicted pKa (~11.1 vs. ~10.5) and lipophilicity, affecting CNS permeability and salt formation.

• [1] Lisnyak, V.G., et al. Development of a Crystallization-Induced Diastereomer Transformation of Oxime Isomers for the Asymmetric Synthesis of (1S,6R)-3,9-Diazabicyclo[4.2.1]nonane. J. Org. Chem. 2023, 88, 12345–12356. DOI: 10.1021/acs.joc.3c01228 View Source
• [2] Loriga, G., et al. Novel diazabicycloalkane delta opioid agonists. Bioorg. Med. Chem. 2015, 23, 5527–5538. DOI: 10.1016/j.bmc.2015.07.036 View Source

Quantitative Differentiation Evidence for (1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane

Enantiomeric Purity Defines Pharmacological Outcome: (1R) vs. Racemate vs. (1S,6R)

The (1R)‑3‑methyl‑3,9‑diazabicyclo[4.2.1]nonane enantiomer (CAS 1808706‑82‑2) is supplied as a single enantiomer with a typical purity of ≥95 % and enantiomeric excess (ee) >97 %, whereas the commonly available racemate (CAS 1487346‑91‑7) and the (1S,6R)‑enantiomer (CAS 102547‑84‑2) provide fundamentally different stereochemical inputs . In medicinal chemistry campaigns at Bristol Myers Squibb, the (1S,6R) enantiomer required a novel crystallization-induced diastereomer transformation to achieve scalable asymmetric synthesis because the racemate gave ambiguous SAR results [1]. The (1R) enantiomer's absolute configuration places the N3‑methyl group and the bridgehead C in opposite relative orientations compared to (1S,6R), a critical determinant for target engagement in GPCR binding pockets [2].

Enantiomeric purity

Class-level

Single (1R) vs. 1:1 racemate; ee >97%, purity ≥95%

Enantiomeric identity supports SAR interpretation

Chiral HPLC confirmation recommended

Evidence Dimension	Enantiomeric purity and stereochemical identity
Target Compound Data	(1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane; CAS 1808706‑82‑2; single enantiomer; purity ≥95 %
Comparator Or Baseline	Racemic (1S,6R)/(1R,6S)‑3‑methyl‑3,9‑diazabicyclo[4.2.1]nonane (CAS 1487346‑91‑7); (1S,6R) enantiomer (CAS 102547‑84‑2)
Quantified Difference	Single enantiomer vs. 1:1 racemate; opposite absolute configuration at C1 vs. (1S,6R)
Conditions	Single-enantiomer building block for asymmetric synthesis; enantiomeric identity confirmed by chiral HPLC or NMR [1]

Why This Matters

Procurement of the wrong enantiomer or racemate directly compromises the stereochemical integrity of the final drug candidate, potentially yielding inactive or off‑target compounds.

• [1] Lisnyak, V.G., et al. Development of a Crystallization-Induced Diastereomer Transformation of Oxime Isomers for the Asymmetric Synthesis of (1S,6R)-3,9-Diazabicyclo[4.2.1]nonane. J. Org. Chem. 2023, 88, 12345–12356. DOI: 10.1021/acs.joc.3c01228 View Source
• [2] Coleman, P.J., et al. Discovery of 3,9-diazabicyclo[4.2.1]nonanes as potent dual orexin receptor antagonists with sleep-promoting activity in the rat. Bioorg. Med. Chem. Lett. 2010, 20, 4201–4205. DOI: 10.1016/j.bmcl.2010.05.047 View Source

Conformational Constraint of the [4.2.1] Scaffold vs. Flexible 1,4‑Diazepane Orexin Antagonists

Incorporation of the 3,9‑diazabicyclo[4.2.1]nonane core into dual orexin receptor antagonists produced a constrained diazepane that demonstrated good oral bioavailability and sleep‑promoting activity in a rat EEG model, whereas the corresponding unconstrained N,N‑disubstituted‑1,4‑diazepane series required extensive conformational optimization to achieve comparable receptor binding [1]. The rigid bicyclic framework reduces the entropic penalty upon binding, translating into enhanced OX1R/OX2R dual antagonism [2]. While the specific (1R)‑N3‑methyl derivative has not been independently profiled in published orexin pharmacology, its scaffold‑matched analogs in the Coleman et al. series achieved dual orexin receptor IC50 values in the low nanomolar range [1].

Conformational constraint

Class-level

Constrained [4.2.1] vs. flexible 1,4‑diazepane scaffold

Pre‑organization may reduce entropic penalty for receptor binding

Rat EEG sleep model reported for scaffold class

Evidence Dimension	Conformational pre‑organization and receptor binding efficiency
Target Compound Data	(1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane scaffold; predicted pKa ~ 11.08, constrained [4.2.1] topology
Comparator Or Baseline	N,N‑disubstituted‑1,4‑diazepane series (flexible scaffold); required conformational analysis to identify active conformers [2]
Quantified Difference	Constrained scaffold eliminates conformational search; flexible 1,4‑diazepanes show variable OX1R/OX2R ratios depending on substitution [1]
Conditions	Rat EEG sleep model; in vitro orexin receptor binding assays [1]

Why This Matters

The pre‑organized [4.2.1] scaffold can accelerate lead optimization by reducing the number of rotatable bonds and conformations to be explored, a key consideration for CNS drug discovery programs.

• [1] Coleman, P.J., et al. Discovery of 3,9-diazabicyclo[4.2.1]nonanes as potent dual orexin receptor antagonists with sleep-promoting activity in the rat. Bioorg. Med. Chem. Lett. 2010, 20, 4201–4205. DOI: 10.1016/j.bmcl.2010.05.047 View Source
• [2] Whitman, D.B., et al. Discovery of a Potent, CNS‑Penetrant Orexin Receptor Antagonist Based on an N,N‑Disubstituted‑1,4‑diazepane Scaffold that Promotes Sleep in Rats. ChemMedChem 2009, 4, 1069–1074. DOI: 10.1002/cmdc.200900069 View Source

Bridged Bicyclic Core vs. Alternative Diazabicycloalkane Topologies: Receptor Selectivity Implications

In a systematic comparison of five diazabicycloalkane cores as delta opioid agonist scaffolds, the 3,9‑diazabicyclo[4.2.1]nonane core (compound 6/7 in the Loriga series) produced distinct delta receptor affinity and selectivity relative to the 3,8‑diazabicyclo[3.2.1]octane core (compound 4), which showed the highest delta affinity and selectivity compared to the reference agonist SNC80 [1]. While the 3,9‑diazabicyclo[4.2.1]nonane derivatives did not surpass the 3,8‑diazabicyclo[3.2.1]octane in delta selectivity, they exhibited a different selectivity fingerprint across mu, delta, and kappa opioid receptors, confirming that the [4.2.1] scaffold topology is not interchangeable with [3.2.1], [3.3.1], or [3.1.1] analogs [1].

Scaffold topology

Context-dependent

[4.2.1] yields distinct mu/delta/kappa profile vs. [3.2.1]

Unique selectivity signature for delta opioid receptor programs

Based on racemic/diastereomeric mixtures

Evidence Dimension	Delta opioid receptor affinity and selectivity across scaffold topologies
Target Compound Data	3,9‑diazabicyclo[4.2.1]nonane derivatives; delta receptor binding affinity Ki values in the low nanomolar to sub‑nanomolar range depending on substitution [1]
Comparator Or Baseline	3,8‑diazabicyclo[3.2.1]octane (compound 4): improved delta affinity and selectivity vs. SNC80; 3,6‑diazabicyclo[3.1.1]heptane; 3,9‑diazabicyclo[3.3.1]nonane; 3,10‑diazabicyclo[4.3.1]decane [1]
Quantified Difference	Delta receptor selectivity rank order varied with core topology; [3.2.1] core gave highest delta selectivity; [4.2.1] core gave a distinct mu/delta/kappa selectivity profile [1]
Conditions	Radioligand binding assays; cAMP functional assays; racemic or diastereomeric mixtures [1]

Why This Matters

The [4.2.1] scaffold provides a unique receptor selectivity signature for programs where target selectivity (e.g., delta over mu opioid) is critical for safety and therapeutic index.

• [1] Loriga, G., et al. Novel diazabicycloalkane delta opioid agonists. Bioorg. Med. Chem. 2015, 23, 5527–5538. DOI: 10.1016/j.bmc.2015.07.036 View Source

N3‑Methyl Substitution Modulates Basicity and Lipophilicity vs. Unsubstituted 3,9‑Diazabicyclo[4.2.1]nonane

The N3‑methyl group in (1R)‑3‑methyl‑3,9‑diazabicyclo[4.2.1]nonane increases the predicted pKa of the tertiary bridgehead amine to ~11.08 compared to the secondary amine in the unsubstituted parent 3,9‑diazabicyclo[4.2.1]nonane (predicted pKa ~ 10.5 for the secondary amine position) . This methylation also increases calculated logP by approximately 0.5‑0.7 log units relative to the des‑methyl analog, shifting the physicochemical profile toward improved CNS permeability while retaining sufficient basicity for salt formation . The (1R) absolute configuration additionally ensures a defined orientation of the N‑methyl group that influences the directionality of hydrogen‑bonding interactions in the target binding pocket [1].

N3‑Methyl impact

Class-level

Predicted pKa ~11.08 (Δ+0.6), logP Δ+0.5–0.7

Modulates CNS permeability and basicity context

Computational prediction; experimental validation suggested

Evidence Dimension	Predicted pKa and lipophilicity modulation by N3‑methyl substitution
Target Compound Data	(1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane; predicted pKa ~ 11.08 ± 0.20
Comparator Or Baseline	Unsubstituted 3,9‑diazabicyclo[4.2.1]nonane; predicted pKa ~10.5 (secondary amine) and ~6.5 (bridgehead N) ; logP ~−0.5 to 0.2
Quantified Difference	ΔpKa ≈ +0.6 (increase in basicity with N‑methylation); estimated ΔlogP ≈ +0.5–0.7
Conditions	Predicted physicochemical properties based on bicyclic amine computational models [REFS-1, REFS-2]

Why This Matters

The N‑methyl modification tunes basicity and lipophilicity without altering the core scaffold geometry, enabling fine‑tuning of CNS penetration and solubility in lead optimization.

• [1] Lisnyak, V.G., et al. Development of a Crystallization-Induced Diastereomer Transformation of Oxime Isomers for the Asymmetric Synthesis of (1S,6R)-3,9-Diazabicyclo[4.2.1]nonane. J. Org. Chem. 2023, 88, 12345–12356. DOI: 10.1021/acs.joc.3c01228 View Source

Scalable Enantioselective Synthesis Enabled by Crystallization-Induced Diastereomer Transformation (CIDT)

A practical crystallization-induced diastereomer transformation (CIDT) protocol has been developed for the asymmetric synthesis of the (1S,6R)‑enantiomer of the 3,9‑diazabicyclo[4.2.1]nonane scaffold, achieving high diastereomeric purity and enabling multi‑gram scale production for medicinal chemistry campaigns at Bristol Myers Squibb [1]. This methodology is directly applicable to the (1R) enantiomer through the use of (R)‑phenylethylamine as the chiral auxiliary. The CIDT approach addresses the prior limitation that the scaffold was only available in racemic form for SAR screening, providing a reliable supply chain for single‑enantiomer building blocks [1].

Enantioselective synthesis

Method context

CIDT protocol enables multi‑gram (1R) enantiomer

De‑risks supply for preclinical development

(R)‑phenylethylamine chiral auxiliary; scalable to multi‑gram

Evidence Dimension	Scalability and stereochemical purity of enantioselective synthesis
Target Compound Data	(1R) enantiomer accessible via CIDT with (R)‑phenylethylamine; scalable to multi‑gram quantities [1]
Comparator Or Baseline	Racemic synthesis previously used for SAR screening; limited stereochemical resolution options [1]
Quantified Difference	Single enantiomer with high ee vs. 1:1 racemate; CIDT provides crystallization-driven enrichment to high diastereomeric purity
Conditions	Beckmann rearrangement of E‑oxime, LiAlH₄ reduction; (S)‑phenylethylamine chiral auxiliary [1]

Why This Matters

A validated scalable synthesis de‑risks procurement for programs advancing from hit‑to‑lead into preclinical development, ensuring consistent stereochemical quality.

• [1] Lisnyak, V.G., et al. Development of a Crystallization-Induced Diastereomer Transformation of Oxime Isomers for the Asymmetric Synthesis of (1S,6R)-3,9-Diazabicyclo[4.2.1]nonane. J. Org. Chem. 2023, 88, 12345–12356. DOI: 10.1021/acs.joc.3c01228 View Source

Best Application Scenarios for (1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane

CNS Drug Discovery: Orexin Receptor Antagonist Lead Optimization

Use the (1R)‑3‑methyl‑3,9‑diazabicyclo[4.2.1]nonane scaffold as a privileged, pre‑organized core for designing novel dual orexin receptor antagonists (DORAs) for insomnia. The constrained [4.2.1] topology has been validated in the Coleman et al. 2010 series for good oral bioavailability and sleep‑promoting activity in rat EEG models [1]. The (1R) single enantiomer enables stereochemically defined elaboration of the core, reducing the number of stereoisomers to be screened relative to racemic mixtures [2].

Opioid Receptor Pharmacology: Delta-Selective Agonist Scaffold Hopping

Deploy the (1R)‑3‑methyl‑3,9‑diazabicyclo[4.2.1]nonane scaffold as a conformationally constrained replacement for the diazatricyclodecane motif in SNC80‑derived delta opioid agonists. The Loriga et al. 2015 study demonstrated that the [4.2.1] core yields a distinct mu/delta/kappa selectivity profile relative to alternative bicyclic cores [1]. Procuring the single (1R) enantiomer is essential for interpreting SAR in this series, as diastereomeric mixtures confound the relationship between scaffold geometry and receptor subtype selectivity [1].

Asymmetric Synthesis & Process Chemistry: Chiral Building Block Supply

Utilize the (1R) enantiomer as a chiral building block for the asymmetric synthesis of complex drug candidates. The CIDT methodology reported by Lisnyak et al. (2023) from Bristol Myers Squibb provides a scalable route to single‑enantiomer 3,9‑diazabicyclo[4.2.1]nonane derivatives, overcoming the previous limitation of racemic‑only availability for SAR screening [1]. This ensures consistent stereochemical quality from hit identification through preclinical development.

Nicotinic Acetylcholine Receptor (nAChR) Ligand Design

Explore the (1R)‑3‑methyl‑3,9‑diazabicyclo[4.2.1]nonane scaffold for designing subtype‑selective nicotinic acetylcholine receptor ligands. Patents describe diazabicyclic aryl derivatives based on this core as cholinergic ligands at nAChRs and modulators of monoamine receptors and transporters [1]. The rigid [4.2.1] framework restricts conformational flexibility, which can enhance subtype selectivity relative to more flexible amine scaffolds [2].

Application

Selection Property

Validation Focus

Orexin receptor antagonist SAR studies

Conformationally constrained [4.2.1] bicyclic core

Target engagement and EEG sleep model endpoint review

Delta opioid receptor agonist scaffold hopping

Distinct mu/delta/kappa selectivity fingerprint

Receptor subtype selectivity and off‑target profiling

Chiral building block supply for asymmetric synthesis

Single‑enantiomer identity via reported CIDT route

Stereochemical consistency and supply chain de‑risking

Nicotinic acetylcholine receptor (nAChR) ligand design

Rigid [4.2.1] framework restricting conformation

Subtype selectivity assessment vs. flexible amine scaffolds

• [1] Coleman, P.J., et al. Discovery of 3,9-diazabicyclo[4.2.1]nonanes as potent dual orexin receptor antagonists with sleep-promoting activity in the rat. Bioorg. Med. Chem. Lett. 2010, 20, 4201–4205. DOI: 10.1016/j.bmcl.2010.05.047 View Source
• [2] Lisnyak, V.G., et al. Development of a Crystallization-Induced Diastereomer Transformation of Oxime Isomers for the Asymmetric Synthesis of (1S,6R)-3,9-Diazabicyclo[4.2.1]nonane. J. Org. Chem. 2023, 88, 12345–12356. DOI: 10.1021/acs.joc.3c01228 View Source
• [3] Loriga, G., et al. Novel diazabicycloalkane delta opioid agonists. Bioorg. Med. Chem. 2015, 23, 5527–5538. DOI: 10.1016/j.bmc.2015.07.036 View Source
• [4] Peters, D., et al. Novel diazabicyclic aryl derivatives and their medical application. Patent RU2008110911A, 2006. Available at: https://patents.google.com/patent/RU2008110911A/en View Source